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Compound of Interest

Compound Name:
6-(Hydroxymethyl)-1,4-oxazepan-

6-olhydrochloride

CAS No.: 2825005-21-6

Cat. No.: B13543938

Get Quote

Executive Summary
The incorporation of 1,4-oxazepane rings into peptide backbones or drug scaffolds is a critical

strategy in modern medicinal chemistry. As a seven-membered heterocycle, the oxazepane

moiety offers unique conformational flexibility (twisted boat/chair) distinct from the rigid

pyrrolidine (proline) or piperidine rings. It is frequently employed to disrupt secondary

structures, enhance aqueous solubility, or serve as a bioisostere for proline in "turn" mimetics.

However, 1,4-oxazepane is typically supplied as a hydrochloride salt (C₅H₁₁NO·HCl) to ensure

stability. The use of this salt introduces specific challenges in peptide coupling:

Neutralization Thermodynamics: The HCl counterion must be quantitatively neutralized to

release the nucleophilic free amine without racemizing the coupling partner.

Steric Hindrance: As a secondary cyclic amine, the oxazepane nitrogen is sterically

encumbered, requiring highly active coupling agents (e.g., HATU, COMU).
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Solubility: The salt form is often insoluble in Dichloromethane (DCM), necessitating polar

aprotic solvents like DMF or NMP.

This guide provides validated protocols to overcome these barriers and achieve high-yielding

amidation.

Chemical Logic & Mechanistic Insight
The Neutralization Challenge
In standard peptide coupling, the amine component is usually a free base. When using

oxazepane[1][2][3][4][5][6][7][8][9]·HCl, the reaction mixture requires an additional equivalent of

base (tertiary amine) to shift the equilibrium toward the reactive nucleophile.

Critical Causality: If the base is added after the activated ester is formed, the kinetics of

aminolysis may be sluggish due to the initial low concentration of free amine. Conversely, if the

base is added to the carboxylic acid before activation (in excess), it increases the risk of

racemization via oxazolone formation.

The Solution: We utilize a "Split-Base" strategy:

Base 1: Neutralize the Oxazepane·HCl separately.

Base 2: Activate the Carboxylic Acid with the coupling reagent.

Combine: Mix the two solutions.

Steric Considerations
The 7-membered ring of oxazepane imposes significant steric drag. Unlike primary amines, the

nucleophilic attack on the activated carbonyl is slower.

Preferred Reagents: Uronium/Aminium salts (HATU) are preferred over Carbodiimides

(EDC/DIC) because the resulting O-At (7-azabenzotriazole) active ester is more reactive

toward hindered secondary amines.

Experimental Workflows (Graphviz Visualization)
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The following diagram illustrates the "Split-Base" workflow designed to maximize yield while

minimizing racemization.
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Caption: Split-Base Coupling Workflow. Pathway A generates the active ester, while Pathway B

ensures the oxazepane salt is fully neutralized to the free amine before mixing.
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Detailed Protocols
Protocol A: High-Efficiency HATU Coupling
(Recommended)
Best for: Valuable peptide fragments, sterically hindered acids, or when racemization is a

concern.

Reagents:

Carboxylic Acid Component (1.0 equiv)

1,4-Oxazepane Hydrochloride (1.2 equiv)[6]

HATU (1.1 equiv)

DIPEA (N,N-Diisopropylethylamine) (3.0 equiv total)

Solvent: Anhydrous DMF (preferred) or NMP. Note: DCM is often poor for dissolving the HCl

salt.

Step-by-Step Procedure:

Preparation of Amine Solution:

In a vial, weigh 1,4-Oxazepane Hydrochloride (1.2 equiv).[8]

Add anhydrous DMF (concentration ~0.2 M).

Add DIPEA (1.2 equiv).[4] Vortex until the salt is fully dissolved. The solution may become

slightly warm.

Checkpoint: Ensure the solution is clear. If turbid, add more DMF.

Activation of Acid:

In a separate reaction vessel, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1

equiv) in anhydrous DMF.
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Add DIPEA (1.8 equiv).[4]

Stir for 2–5 minutes at room temperature. The solution should turn yellow (characteristic of

the activated species).

Coupling:

Add the Amine Solution (from Step 1) dropwise to the Activated Acid (Step 2).

Stir the reaction mixture at room temperature under nitrogen/argon.

Monitoring:

Monitor via LC-MS or TLC after 1 hour.

Target Mass: Look for [M+H]⁺ corresponding to (Acid - OH + Oxazepane).

Note: If the reaction is incomplete after 2 hours, add an additional 0.2 equiv of HATU and

0.2 equiv of DIPEA.

Workup:

Dilute with Ethyl Acetate.

Wash sequentially with:

1. 5% NaHCO₃ (removes unreacted acid/HOBt).

2. Water (removes DMF).

3. Brine.

Dry over Na₂SO₄ and concentrate.

Protocol B: Acid Chloride Method (For Difficult
Substrates)
Best for: Extremely hindered acids or when uronium reagents fail.
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Reagents:

Carboxylic Acid

Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) OR Oxalyl Chloride

1,4-Oxazepane Hydrochloride[4][6][8][9]

Collidine or DIPEA

Step-by-Step Procedure:

Acid Chloride Formation:

Dissolve Carboxylic Acid (1.0 equiv) in dry DCM.

Add Ghosez's Reagent (1.2 equiv) and stir for 30–60 mins. (Neutral conditions, avoids HCl

gas generation compared to Oxalyl Chloride).

Coupling:

In a separate flask, dissolve 1,4-Oxazepane Hydrochloride (1.2 equiv) in DCM (or DMF if

insoluble) + Collidine (3.0 equiv).

Add the Acid Chloride solution to the Oxazepane solution.

Reaction:

Stir for 1–2 hours. This reaction is typically very fast.

Quantitative Data & Troubleshooting
Solvent Compatibility Table
The solubility of the hydrochloride salt is the primary failure mode.
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Solvent
Solubility of
Oxazepane[10]·HCl

Suitability for
Coupling

Notes

DCM Poor Low

Salt often oils out or

precipitates; requires

high dilution.

THF Moderate Medium

Good for the acid, but

salt may require

heating to dissolve.

DMF Excellent High
Recommended

standard solvent.

NMP Excellent High

Good alternative if

DMF is problematic

for downstream steps.

Water High N/A

Not suitable for

HATU/EDC coupling

(hydrolysis risk).

Troubleshooting Matrix
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Observation Root Cause Corrective Action

Low Yield (<30%)
Incomplete neutralization of

HCl salt.

Increase DIPEA to 3.5–4.0

total equivalents. Ensure base

is added to the salt before

mixing.

Precipitation
Urea formation (if using EDC)

or Salt insolubility.

Switch to HATU/DMF. If using

DCM, add a co-solvent (DMF

or DMSO).

Racemization Base excess during activation.

Use the "Split-Base" method.

Reduce activation time to <2

mins before adding amine.

Slow Reaction
Steric hindrance of secondary

amine.

Switch to PyAOP (more

reactive than HATU) or use

Microwave irradiation (50°C,

15 mins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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